1,2,3,4,5-Pentachlorobenzene-13C6
Description
1,2,3,4,5-Pentachlorobenzene-$^{13}\text{C}6$ is a stable isotopologue of pentachlorobenzene (PeCB), where all six carbon atoms are replaced with the $^{13}\text{C}$ isotope. This compound is primarily utilized as an internal standard in environmental and analytical chemistry due to its isotopic labeling, which minimizes interference during mass spectrometry analyses . The unlabeled parent compound, PeCB (CAS No. 608-93-5), is a persistent organic pollutant (POP) regulated under the Stockholm Convention .
Properties
Molecular Formula |
¹³C₆HCl₅ |
|---|---|
Molecular Weight |
256.29 |
Synonyms |
2,3,4,5,6-Pentachlorobenzene-13C6; NSC 1857-13C6; PCB-13C6; Pentachlorobenzene-13C6; QCB-13C6; Pentachlorobenzene-13C6; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The chlorobenzene family includes compounds with varying degrees of chlorination. Below is a comparative analysis of 1,2,3,4,5-Pentachlorobenzene-$^{13}\text{C}_6$ and its analogues:
Environmental and Regulatory Considerations
- Persistence : Both PeCB and HCB exhibit extreme environmental persistence. PeCB-$^{13}\text{C}_6$ shares similar physicochemical properties but is used in trace analysis to monitor its unlabeled counterpart .
- Regulatory Actions : Australia removed PeCB from its Industrial Chemicals Inventory in 2023, aligning with Rotterdam Convention guidelines . HCB and PeCB are classified as priority hazardous substances under the EU Water Framework Directive .
- Analytical Utility : The $^{13}\text{C}$-labeled chlorobenzenes (e.g., PeCB-$^{13}\text{C}6$, HCB-$^{13}\text{C}6$) are critical for quantifying environmental samples, ensuring accuracy in detecting low concentrations .
Discrepancies and Limitations
- CAS No. Typographical Error: incorrectly lists PeCB’s CAS No. as 680-93-5; the correct identifier is 608-93-5 .
- Supply Chain Issues : CymitQuimica discontinued PeCB-$^{13}\text{C}_6$ in 2025, though alternative suppliers like isotope.com continue production .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
